Cas no 2639451-91-3 (5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methylfuran-2-carboxylic acid)

• Product Name: 5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methylfuran-2-carboxylic acid
• CAS No: 2639451-91-3
• MF: C₁₆H₁₇N₅O₅
• MW: 359.336683034897
• CID: 5664344
• PubChem ID: 165898792
• Update Time: 2025-07-18

5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27733242
• 5-[(6-{[(tert-butoxy)carbonyl]amino}-9H-purin-9-yl)methyl]furan-2-carboxylic acid
• 2639451-91-3
• 5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methylfuran-2-carboxylic acid

• Inchi： 1S/C16H17N5O5/c1-16(2,3)26-15(24)20-12-11-13(18-7-17-12)21(8-19-11)6-9-4-5-10(25-9)14(22)23/h4-5,7-8H,6H2,1-3H3,(H,22,23)(H,17,18,20,24)
• InChI Key： OFVKVWUHGAQNHZ-UHFFFAOYSA-N
• SMILES： O(C(NC1C2=C(N=CN=1)N(C=N2)CC1=CC=C(C(=O)O)O1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 359.12296866g/mol
• Monoisotopic Mass: 359.12296866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 132Ų

Additional information on 5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methylfuran-2-carboxylic acid

Introduction to 5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methylfuran-2-carboxylic acid (CAS No. 2639451-91-3)

5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methylfuran-2-carboxylic acid (CAS No. 2639451-91-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is a derivative of purine, a fundamental building block of nucleic acids, and incorporates a furan ring and a tert-butoxycarbonyl (Boc) protecting group, making it a versatile candidate for various biochemical and pharmacological studies.

The tert-butoxycarbonyl (Boc) group in the compound serves as a protecting group for the amino functionality, which is crucial for maintaining the stability and reactivity of the molecule during synthesis and subsequent modifications. The presence of this group allows for controlled deprotection, enabling the synthesis of more complex derivatives with tailored biological activities.

The furan ring in the structure adds to the compound's versatility by providing additional functional groups that can be targeted for further chemical modifications. Furan-containing compounds have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The combination of the purine and furan moieties in 5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methylfuran-2-carboxylic acid suggests that it may exhibit similar or enhanced biological activities.

Recent research has focused on the potential therapeutic applications of 5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methylfuran-2-carboxylic acid in various disease models. For instance, studies have shown that purine derivatives with similar structural features exhibit potent antiviral activity against a range of viruses, including influenza and hepatitis C. The introduction of the furan ring and the Boc protecting group may enhance these antiviral properties by improving the compound's stability and bioavailability.

In addition to antiviral activity, 5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methylfuran-2-carboxylic acid has also been investigated for its potential as an anticancer agent. Purine-based compounds have been shown to inhibit key enzymes involved in nucleotide metabolism, such as purine nucleoside phosphorylase (PNP) and hypoxanthine-guanine phosphoribosyltransferase (HGPRT). These enzymes are critical for DNA synthesis and repair, making them attractive targets for cancer therapy. The presence of the furan ring in 5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methylfuran-2-carboxylic acid may further enhance its ability to disrupt these metabolic pathways.

Furthermore, the compound's potential as an anti-inflammatory agent has been explored. Inflammation is a complex process involving multiple signaling pathways and mediators. Purine derivatives have been shown to modulate these pathways by interacting with purinergic receptors, such as P1 and P2 receptors. The unique structure of 5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methylfuran-2-carboxylic acid may allow it to selectively target these receptors, leading to reduced inflammation and associated symptoms.

The synthesis of 5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methylfuran-2-carboxylic acid involves several steps, including the protection of the amino group with Boc, the formation of the purine-furan linkage, and the final deprotection step to reveal the active amino functionality. These synthetic strategies have been optimized to ensure high yields and purity, making it feasible to produce large quantities of the compound for further research and development.

In conclusion, 5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methylfuran-2-carboxylic acid (CAS No. 2639451-91-3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, including the tert-butoxycarbonyl protecting group and furan ring, make it a valuable candidate for further investigation into its biological activities and therapeutic potential. Ongoing research continues to explore its properties in various disease models, highlighting its significance in the development of novel therapeutics.